Cas no 41512-62-3 (Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-)
41512-62-3 structure
Product Name:Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
CAS No:41512-62-3
MF:C9H9F3N2O2
MW:234.175172567368
CID:335114
PubChem ID:142537
Update Time:2025-04-19
Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
- 3-TRIFLUOROMETHYL-N N-DIMETHYL-4-NITROANILINE
- N,N-dimethyl-4-nitro-3-(trifluoromethyl)aniline
- NN-DIMETHYL-4-NITRO-3-(TRIFLUOROMETHYL)ANILINE ---YELLOW CRYSTALLINE POWDER---
- FR-0699
- N,N-Dimethyl-4-nitro-3-trifluoromethylaniline
- AKOS024284807
- FT-0620360
- 5-Dimethylamino-2-nitrobenzotrifluoride
- DTXSID40194396
- 41512-62-3
- 3-Trifluoromethyl-N,N-dimethyl-4-nitroaniline
- N,N-Dimethyl-4-nitro-3(trifluoromethyl)aniline
- SCHEMBL5452124
-
- Inchi: 1S/C9H9F3N2O2/c1-13(2)6-3-4-8(14(15)16)7(5-6)9(10,11)12/h3-5H,1-2H3
- InChI Key: HOAMACFOIBEPEK-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=CC(=C1)N(C)C)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 234.06200
- Monoisotopic Mass: 234.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.355
- Boiling Point: 308.9°C at 760 mmHg
- Flash Point: 140.6°C
- Refractive Index: 1.514
- PSA: 49.06000
- LogP: 3.20280
Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02602-1g |
Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- |
41512-62-3 | - | 1g |
¥8518.0 | 2024-07-19 |
Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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